2-Amino-3-(benzyloxy)benzoic acid

• CAS: 61535-24-8

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Amino-3-(benzyloxy)benzoic Acid: Properties, Analysis, and Applications

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals on 2-Amino-3-(benzyloxy)benzoic acid. It delves into the core physical and chemical properties, analytical characterization, and strategic applications of this versatile molecule, providing field-proven insights to support advanced research and development.

Introduction

In the landscape of modern medicinal chemistry, substituted benzoic acids are fundamental scaffolds for constructing novel therapeutic agents.[1] 2-Amino-3-(benzyloxy)benzoic acid (CAS No. 61535-24-8) is a particularly valuable building block due to its unique trifunctional nature. The strategic placement of an amino group, a carboxylic acid, and a bulky benzyloxy group on the benzene ring provides multiple, chemically distinct sites for modification.[1] This allows for precise control in multi-step organic syntheses, making it a key intermediate for creating complex molecular architectures, especially the heterocyclic systems prevalent in pharmaceuticals.[1] This guide will explore the essential properties, analytical methodologies, and applications that underscore its importance in drug discovery and organic synthesis.

Section 1: Chemical Identity and Structure

Correctly identifying a chemical entity is the foundational step for any scientific investigation. The structural and identifying information for 2-Amino-3-(benzyloxy)benzoic acid is summarized below.

Identifier	Value	Source
IUPAC Name	2-Amino-3-(benzyloxy)benzoic acid	N/A
CAS Number	61535-24-8	[2][3]
Molecular Formula	C14H13NO3	[2][3]
Molecular Weight	243.26 g/mol	[2][3]
InChI Key	N/A	N/A
SMILES	N/A	N/A

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// Benzene Ring
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C3 [label="C", pos="-0.87,-0.5!"];
C4 [label="C", pos="0,-1!"];
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C6 [label="C", pos="0.87,0.5!"];
// Substituents
C_COOH [label="C", pos="1.74,1!"];
O1_COOH [label="O", pos="2.4,-0.2!"];
O2_COOH [label="O", pos="2.6,1.5!"];
H_COOH [label="H", pos="3.1,1.3!"]
N_NH2 [label="N", pos="-1.74,1!"];
H1_NH2 [label="H", pos="-2.2,0.6!"];
H2_NH2 [label="H", pos="-2.2,1.4!"];
O_OBn [label="O", pos="-1.74,-1!"];
C_CH2 [label="C", pos="-2.6,-0.5!"];
H1_CH2 [label="H", pos="-2.5,-0!"];
H2_CH2 [label="H", pos="-3.1,-0.9!"];
// Benzyl Ring
C1_Bn [label="C", pos="-3.5,0.2!"];
C2_Bn [label="C", pos="-4.37,0.7!"];
C3_Bn [label="C", pos="-5.24,0.2!"];
C4_Bn [label="C", pos="-5.24,-0.8!"];
C5_Bn [label="C", pos="-4.37,-1.3!"];
C6_Bn [label="C", pos="-3.5,-0.8!"];
// Bonds
C1 -- C2 [style=dashed]; C2 -- C3; C3 -- C4 [style=dashed]; C4 -- C5; C5 -- C6 [style=dashed]; C6 -- C1;
C6 -- C_COOH; C_COOH -- O1_COOH; C_COOH -- O2_COOH [style=dashed]; O2_COOH -- H_COOH;
C1 -- N_NH2; N_NH2 -- H1_NH2; N_NH2 -- H2_NH2;
C2 -- O_OBn; O_OBn -- C_CH2; C_CH2 -- C1_Bn;
C1_Bn -- C2_Bn [style=dashed]; C2_Bn -- C3_Bn; C3_Bn -- C4_Bn [style=dashed]; C4_Bn -- C5_Bn; C5_Bn -- C6_Bn [style=dashed]; C6_Bn -- C1_Bn;
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Caption: Chemical structure of 2-Amino-3-(benzyloxy)benzoic acid.

Section 2: Physical and Chemical Properties

The physical properties of a compound are critical for determining its appropriate handling, storage, and application in various experimental setups.

Table of Physical Properties:

Property	Value	Notes
Appearance	Solid (Form may vary, e.g., powder, crystals)	Based on related aminobenzoic acid compounds.[4]
Melting Point	Not explicitly available. Related compounds melt in the 133-177 °C range.	3-Benzyloxybenzoic acid: 133-137 °C; 2-Amino-3-methylbenzoic acid: 174-177 °C.[4]
Solubility	Expected to be soluble in polar organic solvents like DMSO, DMF, and methanol. Limited solubility in water.	The presence of polar amino and carboxylic acid groups is offset by two aromatic rings.
pKa	Not explicitly available.	For comparison, the pKa of benzoic acid is 4.2 in water.[5] The amino and benzyloxy groups will influence this value.

Section 3: Chemical Reactivity and Synthetic Utility

The synthetic value of 2-Amino-3-(benzyloxy)benzoic acid stems from the distinct reactivity of its three functional groups. This trifunctional nature allows chemists to perform selective modifications, a cornerstone of complex molecule synthesis.[1]

• Amino Group (-NH₂): As a nucleophile, it readily undergoes acylation, sulfonylation, and alkylation. This site is a common handle for building amide linkages, which are prevalent in pharmaceutical structures.

• Carboxylic Acid Group (-COOH): This group can be converted into a wide array of derivatives, including esters, amides, and acid chlorides. These transformations are fundamental for peptide synthesis and for creating prodrugs to improve pharmacokinetic properties.

• Benzyloxy Group (-OCH₂Ph): This group serves as a robust protecting group for a phenol. It is stable to many reaction conditions but can be readily cleaved via catalytic hydrogenation (e.g., H₂, Pd/C) to reveal a hydroxyl group. This deprotection strategy is a key step in the final stages of many synthetic routes.

Caption: Key reactive sites and synthetic transformations.

Section 4: Spectroscopic and Analytical Characterization

Ensuring the identity and purity of a starting material is paramount for the integrity of research. A multi-technique analytical approach is required for full characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise: NMR is the most powerful tool for unambiguous structure elucidation. ¹H NMR confirms the presence and connectivity of hydrogen atoms, while ¹³C NMR provides a map of the carbon skeleton.

Expected ¹H NMR Spectral Data:

Functional Group	Expected Chemical Shift (ppm)	Expected Multiplicity
Carboxylic Acid (-COOH)	> 10.0	Singlet (broad)
Aromatic Protons (Benzoic Ring)	6.5 - 8.0	Multiplets
Aromatic Protons (Benzyl Ring)	7.2 - 7.5	Multiplets
Methylene Protons (-O-CH₂-Ph)	~ 5.0	Singlet
Amino Protons (-NH₂)	3.5 - 5.0	Singlet (broad)

Table data is based on general chemical shift principles and data for analogous compounds.[1][6]

Protocol for ¹H NMR Analysis:

• Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean NMR tube. DMSO-d₆ is often preferred for its ability to dissolve polar compounds and to allow for the observation of exchangeable protons like -COOH and -NH₂.

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. Reference the spectrum to the residual solvent peak or tetramethylsilane (TMS).[7]

• Analysis: Integrate the peaks to determine proton ratios and analyze the splitting patterns (multiplicity) to infer neighboring protons.

Infrared (IR) Spectroscopy

Expertise: IR spectroscopy is a rapid and effective technique for confirming the presence of key functional groups. The vibrational frequencies of bonds provide a characteristic "fingerprint" for the molecule.

Expected Characteristic IR Absorptions:

Functional Group	Wavenumber (cm⁻¹)	Appearance
O-H Stretch (Carboxylic Acid)	3300 - 2500	Very Broad
N-H Stretch (Amino)	3400 - 3200	Two sharp bands (symm. & asymm.)
C-H Stretch (Aromatic)	3100 - 3000	Sharp
C=O Stretch (Carboxylic Acid)	1700 - 1680	Strong, Sharp
C=C Stretch (Aromatic)	1625 - 1465	Medium to Strong
C-O Stretch (Ether & Acid)	1320 - 1210	Strong

Table data is based on established IR correlation tables and spectra of similar compounds.[8][9]

Protocol for Attenuated Total Reflectance (ATR)-IR:

• Instrument Preparation: Record a background spectrum on the clean ATR crystal to subtract atmospheric H₂O and CO₂ signals.

• Sample Application: Place a small amount of the solid powder directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the instrument's anvil and collect the spectrum.

• Analysis: Identify the key absorption bands and compare them to expected values to confirm the presence of the primary functional groups.

Mass Spectrometry (MS)

Expertise: MS provides the molecular weight of the compound and offers structural clues through its fragmentation pattern. This is a crucial final check for molecular identity.

Expected Mass Spectrum Data:

• Molecular Ion (M⁺): An ion corresponding to the molecular weight (m/z ≈ 243.26) should be observable, confirming the molecular formula.

• Key Fragments: A prominent peak at m/z = 91 is expected, corresponding to the stable benzyl cation ([C₇H₇]⁺) formed by the cleavage of the ether bond. Another likely fragmentation is the loss of the carboxyl group.

Caption: A typical workflow for the analytical characterization.

Section 5: Applications in Research and Drug Development

2-Amino-3-(benzyloxy)benzoic acid is not merely a chemical curiosity; it is a strategically designed scaffold for creating molecules with potential biological activity.

• Scaffold for Anti-Inflammatory Agents: The core structure is related to ortho-aminobenzoic acids (anthranilic acids), which are considered nitrogen isosteres of salicylic acid, the parent of many non-steroidal anti-inflammatory drugs (NSAIDs).[1] This makes its derivatives prime candidates for investigation into anti-inflammatory and analgesic properties.[1][10]

• Intermediate for Complex Heterocycles: The functional groups are perfectly poised for cyclization reactions to form various heterocyclic systems, which are a dominant feature of many approved drugs.

• Fragment-Based and Lead-Oriented Synthesis: In modern drug discovery, this compound can be used as a "fragment" for screening against biological targets or as a "lead compound" whose structure is systematically modified to enhance potency and selectivity.[1]

Caption: Role of the compound in the drug discovery process.

Section 6: Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-Amino-3-(benzyloxy)benzoic acid is not widely available, data from closely related aminobenzoic acids can be used to establish prudent safety practices.

Hazard Category	Precautionary Measures
Eye Contact	May cause serious eye irritation or damage.[11][12] Wear appropriate chemical safety goggles or a face shield.[13]
Skin Contact	May cause skin irritation.[13] Handle with impervious gloves (e.g., nitrile). Wash hands thoroughly after handling.[13]
Inhalation	Avoid formation and inhalation of dust.[11][13] Handle in a well-ventilated area or use a chemical fume hood.
Ingestion	Do not eat, drink, or smoke when using this product.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][12]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[12]

Conclusion

2-Amino-3-(benzyloxy)benzoic acid is a high-value chemical intermediate whose utility is defined by its trifunctional architecture. For researchers in organic synthesis and drug development, it offers a versatile platform for generating novel molecules with significant therapeutic potential. A thorough understanding of its physical properties, chemical reactivity, and analytical profile—as detailed in this guide—is essential for leveraging its full potential in the laboratory and advancing the frontiers of medicinal science.

References

• CATO. (n.d.). 2-Amino-3-(benzyloxy)benzoic acid. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Facile synthesis of 2-(2-aminobenzoyl)benzoic acid via a base-promoted aerobic cascade reaction. Retrieved from [Link]

• Cheméo. (n.d.). Benzoic acid, 2-amino-3-hydroxy, TMS. Retrieved from [Link]

• NIST. (n.d.). Benzoic acid, 2-amino-3-hydroxy-. Retrieved from [Link]

• Natalia, D., et al. (n.d.). Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review. PMC. Retrieved from [Link]

• Chemistry Stack Exchange. (2021, January 6). How can I synthesize 2‐amino‐3‐(chlorosulfonyl)benzoic acid from toluene or benzene?. Retrieved from [Link]

• NextSDS. (n.d.). 2-((4-(ALLYLOXY)-3-METHYLBENZYL)AMINO)BENZOIC ACID. Retrieved from [Link]

• Doc Brown's Advanced Organic Chemistry. (2025, November 9). Infrared spectrum of benzoic acid. Retrieved from [Link]

• NIST. (n.d.). Benzoic acid, 2-amino-. Retrieved from [Link]

• ResearchGate. (n.d.). a¹H NMR spectrum of 2-amino benzoic acid. b¹³C NMR spectrum of 2-amino.... Retrieved from [Link]

• SpectraBase. (n.d.). 2-Amino-benzoic acid - Optional[FTIR] - Spectrum. Retrieved from [Link]

• ResearchGate. (n.d.). IR Spectrum of 2-amino benzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-3-(4-bromobenzoyl)benzoic Acid. Retrieved from [Link]

• NIST. (n.d.). Benzoic acid, 2-amino-. Retrieved from [Link]

• AIST. (n.d.). Spectral Database for Organic Compounds, SDBS. Retrieved from [Link]

• Doc Brown's Advanced Organic Chemistry. (2025, November 10). 1H proton nmr spectrum of benzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-3-nitrobenzoic acid. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzoic acid, 2-(3-methylbutyl)amino-, methyl ester. Retrieved from [Link]

• ResearchGate. (2022, November). Synthesis of 2-(2-amino-1,3 –dihydroxypropane-2-ylamino) benzoic acid. Retrieved from [Link]

• The Open Medicinal Chemistry Journal. (n.d.). Microwave-Assisted Syntheses of Amino Acid Ester Substituted Benzoic Acid Amides: Potential Inhibitors of Human CD81-Receptor HCV-E2 In-teraction. Retrieved from [Link]

• MDPI. (2024, April 16). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-3-methylbenzoic acid. Retrieved from [Link]

• ResearchGate. (2023, May 29). (PDF) Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. Retrieved from [Link]

• Wikipedia. (n.d.). Benzoic acid. Retrieved from [Link]

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• 8. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Molecular Weight, Exact Mass, and Synthetic Profiling of 2-Amino-3-(benzyloxy)benzoic Acid

An In-Depth Technical Guide for Drug Development Professionals

Strategic Context in Medicinal Chemistry

In the landscape of modern organic and medicinal chemistry, substituted benzoic acids serve as fundamental scaffolds for the development of complex active pharmaceutical ingredients (APIs). Specifically, 2-Amino-3-(benzyloxy)benzoic acid (CAS: 61535-24-8) is a highly versatile intermediate. Featuring both a nucleophilic amino group and a functionalized carboxylic acid, it is frequently utilized in the synthesis of heterocyclic pharmacophores, such as quinazolines and benzimidazoles, which are prevalent in kinase inhibitors and G-protein coupled receptor (GPCR) ligands.

Understanding the precise physicochemical properties—particularly the distinction between its molecular weight and exact mass—is critical for downstream analytical validation, drug metabolism, and pharmacokinetic (DMPK) profiling.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

For researchers conducting high-resolution analytical workflows, distinguishing between bulk molecular weight and monoisotopic exact mass is a mandatory quality control step.

• Molecular Weight (243.26 g/mol ): Calculated using the standard atomic weights of elements, which account for the natural abundance of all isotopes. This value is essential for macroscopic laboratory operations, such as calculating molarity and reaction stoichiometry.

• Exact Mass (243.0895 Da): Calculated using the mass of the single most abundant isotope for each element (e.g., 12 C, 1 H, 14 N, 16 O). High-Resolution Mass Spectrometry (HRMS) relies exclusively on exact mass to determine the elemental composition of a molecule and differentiate it from isobaric impurities.

As documented in chemical databases like and , the foundational metrics of this compound are summarized below.

Table 1: Physicochemical & Mass Spectrometry Data

Parameter	Value	Analytical Significance
Chemical Formula	C₁₄H₁₃NO₃	Defines elemental composition.
CAS Registry Number	61535-24-8	Unique identifier for regulatory tracking.
Molecular Weight	243.26 g/mol	Used for bulk stoichiometric calculations.
Monoisotopic Exact Mass	243.0895 Da	Target mass for neutral molecule in HRMS.
Expected[M+H]⁺ Ion	244.0968 m/z	Target mass in Positive Electrospray Ionization (ESI+).

Structural Elucidation via NMR and HRMS

To ensure the integrity of the synthesized or procured compound, a dual-analytical approach using Nuclear Magnetic Resonance (NMR) and HRMS is required.

High-Resolution Mass Spectrometry (HRMS)

In positive ion mode (ESI+), the primary amine (-NH₂) readily accepts a proton ( 1 H⁺ = 1.0073 Da). The mass analyzer (e.g., Time-of-Flight or Orbitrap) must be calibrated to detect the 244.0968 m/z peak. The causality here is straightforward: identifying this exact mass with a mass error of less than 5 parts-per-million (ppm) confirms the elemental composition and rules out cross-contamination.

Figure 1: ESI-HRMS analytical workflow for exact mass verification of the protonated molecular ion.

Proton NMR ( 1 H-NMR) Profiling

NMR is critical for distinguishing regioisomers (e.g., differentiating the 3-benzyloxy substitution from a 4-benzyloxy variant). According to spectral standards provided by, the expected chemical shifts are driven by the electronic environments created by the electron-donating amino and benzyloxy groups, juxtaposed with the electron-withdrawing carboxylic acid.

Table 2: Expected 1 H-NMR Spectral Regions

Functional Group	Expected Chemical Shift (ppm)	Multiplicity	Structural Causality
Carboxylic Acid (-COOH)	> 10.0	Singlet (broad)	Highly deshielded due to hydrogen bonding and electronegative oxygens.
Aromatic (Benzoic Ring)	6.5 - 8.0	Multiplets	Splitting pattern confirms the 1,2,3-trisubstituted benzene ring.
Aromatic (Benzyl Ring)	7.2 - 7.5	Multiplets	Standard monosubstituted benzene resonance.
Methylene (-O-CH₂-Ph)	~ 5.0	Singlet	Deshielded by the adjacent ether oxygen.
Amino (-NH₂)	4.0 - 6.0	Singlet (broad)	Exchangeable protons; shift varies with solvent and concentration.

Experimental Protocol: Chemoselective Synthesis Workflow

Synthesizing 2-Amino-3-(benzyloxy)benzoic acid requires strict chemoselectivity. A common starting material is 3-Hydroxy-2-nitrobenzoic acid (CAS: 602-00-6). The following protocol outlines a self-validating, four-step synthetic route designed to prevent unwanted side reactions.

Step 1: Esterification (Protection)

• Causality: Protecting the carboxylic acid as a methyl ester prevents it from acting as a competing nucleophile during the subsequent benzylation step, ensuring strict regioselectivity at the phenolic oxygen.

• Procedure: Dissolve 3-hydroxy-2-nitrobenzoic acid (1.0 eq) in anhydrous methanol. Add a catalytic amount of concentrated sulfuric acid (0.1 eq). Reflux the mixture for 12 hours.

• Validation: Monitor via Thin-Layer Chromatography (TLC) using Hexane:EtOAc (7:3). The product, methyl 3-hydroxy-2-nitrobenzoate, will show a higher retention factor ( Rf​ ) than the highly polar starting material.

Step 2: Benzylation

• Causality: A mild base (K₂CO₃) deprotonates the phenolic hydroxyl group to form a nucleophilic phenoxide, which undergoes an SN​2 reaction with benzyl bromide.

• Procedure: Dissolve the intermediate in anhydrous Dimethylformamide (DMF). Add K₂CO₃ (1.5 eq) and Benzyl bromide (1.1 eq). Stir at room temperature for 4 hours. Quench with water and extract with ethyl acetate.

• Validation: LC-MS analysis should confirm the disappearance of the intermediate mass and the appearance of the benzylated mass.

Step 3: Saponification (Deprotection)

• Causality: The methyl ester must be hydrolyzed back to the free carboxylic acid prior to reduction to avoid complex purification of amino-esters later in the workflow.

• Procedure: Dissolve the benzylated intermediate in a 1:1 mixture of Tetrahydrofuran (THF) and water. Add Lithium Hydroxide (LiOH, 3.0 eq). Stir at room temperature for 2 hours. Acidify the aqueous layer with 1M HCl to pH 2-3 to precipitate 3-(benzyloxy)-2-nitrobenzoic acid.

Step 4: Chemoselective Nitro Reduction (Critical Step)

• Causality: Standard catalytic hydrogenation (e.g., Palladium on Carbon with H2​ gas) will cause hydrogenolysis, cleaving the benzyl ether and ruining the molecule. Therefore, a milder, chemoselective reduction (Béchamp reduction) using Iron powder and Ammonium Chloride is strictly required to reduce the nitro group to an amine while preserving the fragile benzyl ether linkage.

• Procedure: Suspend the intermediate in an Ethanol/Water mixture (4:1). Add Iron powder (5.0 eq) and Ammonium Chloride (NH₄Cl, 5.0 eq). Reflux vigorously for 2 hours. Filter the hot mixture through a pad of Celite to remove iron salts. Concentrate the filtrate under reduced pressure to yield the final product, 2-Amino-3-(benzyloxy)benzoic acid .

Figure 2: Step-by-step synthetic workflow and analytical validation of 2-Amino-3-(benzyloxy)benzoic acid.

References

• U.S. Environmental Protection Agency (EPA). "Chemistry Dashboard: 2-Amino-3-(benzyloxy)benzoic acid". EPA CompTox Chemicals Dashboard. [Link]

Crystal structure and X-ray diffraction of 2-Amino-3-(benzyloxy)benzoic acid

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of 2-Amino-3-(benzyloxy)benzoic Acid

Introduction

In the field of medicinal chemistry and materials science, the precise three-dimensional arrangement of atoms within a molecule is paramount. This spatial arrangement governs molecular interactions, dictates physical properties, and ultimately defines the efficacy and function of a compound. 2-Amino-3-(benzyloxy)benzoic acid is a trifunctional organic molecule that serves as a valuable intermediate in the synthesis of more complex chemical entities.[1] Its structure, featuring amino, carboxylic acid, and benzyloxy groups, offers multiple points for chemical modification and presents a rich landscape for intermolecular interactions.[1]

Understanding the solid-state structure of this molecule through single-crystal X-ray diffraction provides a foundational blueprint for rational drug design and the engineering of crystalline materials. This guide offers a comprehensive overview of the methodologies and analyses involved in determining the crystal structure of 2-Amino-3-(benzyloxy)benzoic acid, presenting a representative case study of the process from crystal growth to structural elucidation and interpretation.

Methodology: From Powder to Structure

The journey from a powdered sample to a fully refined crystal structure is a multi-step process that demands precision and a foundational understanding of crystallographic principles. This section details the experimental and computational workflow.

Experimental Workflow Diagram

Sources

• 1. 2-Amino-3-(benzyloxy)benzoic acid | 61535-24-8 | Benchchem [benchchem.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 2-Amino-3-(benzyloxy)benzoic acid

Application Note: Step-by-Step Synthesis Protocol for 2-Amino-3-(benzyloxy)benzoic acid

Strategic Synthetic Rationale

2-Amino-3-(benzyloxy)benzoic acid is a critical building block in medicinal chemistry, frequently utilized in the synthesis of complex pharmaceuticals such as bradykinin B2 receptor antagonists and kinase inhibitors[1]. The primary synthetic challenge lies in the chemoselective reduction of a nitroarene to an aniline in the presence of a sensitive benzyl ether protecting group.

Standard catalytic hydrogenation (e.g., Pd/C with H₂) of 3-(benzyloxy)-2-nitrobenzoic acid inevitably results in the concomitant hydrogenolysis of the benzyl ether, yielding an undesired 3-hydroxyanthraniloyl derivative[2]. To circumvent this, our protocol employs a three-phase approach: a global benzylation of 3-hydroxy-2-nitrobenzoic acid, followed by a selective ester saponification, and concluding with a chemoselective Béchamp-type electron-transfer reduction that strictly preserves the benzyl ether[1].

Reaction Pathway Visualization

Figure 1: Three-step synthetic workflow for 2-Amino-3-(benzyloxy)benzoic acid.

Quantitative Reaction Parameters

Phase	Intermediate / Product	Reagents & Solvents	Temp (°C)	Time (h)	Expected Yield
1	Benzyl 3-(benzyloxy)-2-nitrobenzoate	BnBr, K₂CO₃, DMF	20–25	14	90–92%
2	3-(Benzyloxy)-2-nitrobenzoic acid	NaOH (aq), EtOH	60	1	85–90%
3	2-Amino-3-(benzyloxy)benzoic acid	Fe, NH₄Cl, EtOH/H₂O	80	2–4	75–80%

Detailed Step-by-Step Methodologies

Phase 1: Global Benzylation

Causality & Rationale: To protect the phenol group, a robust ether linkage is required. Because the carboxylic acid is also highly nucleophilic under basic conditions, global benzylation is performed to yield the benzyl ester/benzyl ether intermediate, preventing unwanted side reactions[1].

• Preparation: Suspend 3-hydroxy-2-nitrobenzoic acid (1.0 eq) and anhydrous potassium carbonate (3.0 eq) in dry N,N-dimethylformamide (DMF) (10 mL/g of substrate) in a round-bottom flask at ambient temperature.

• Addition: Add benzyl bromide (2.4 eq) dropwise to the stirred suspension to prevent localized exothermic spikes.

• Reaction: Stir the mixture for 14 hours at room temperature under an inert nitrogen atmosphere.

• Validation: Monitor the reaction via TLC (Hexane/EtOAc 3:1). The highly polar starting material ( Rf​ ~ 0.1) must be completely consumed, yielding a non-polar spot ( Rf​ ~ 0.7) corresponding to the dibenzylated product.

• Workup: Quench the reaction by pouring the mixture into ice-cold distilled water. Extract the aqueous phase with ethyl acetate (3 × 20 mL/g). Wash the combined organic layers sequentially with water (3×) and brine to remove residual DMF.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (hexane/ethyl acetate, 3:1) followed by crystallization from isopropyl ether to afford benzyl 3-(benzyloxy)-2-nitrobenzoate[1].

Phase 2: Selective Ester Saponification

Causality & Rationale: The benzyl ester must be hydrolyzed to regenerate the free carboxylic acid while leaving the benzyl ether intact. Benzyl esters are highly susceptible to mild alkaline hydrolysis, allowing for excellent chemoselectivity[1].

• Preparation: Suspend benzyl 3-(benzyloxy)-2-nitrobenzoate (1.0 eq) in ethanol (8 mL/g).

• Hydrolysis: Add 1 N aqueous sodium hydroxide solution (3.0 eq) at ambient temperature. Heat the mixture to 60 °C and stir for 1 hour.

• Validation: Monitor via TLC. The non-polar ester spot must disappear, replaced by a highly polar spot at the baseline (in non-acidic eluent) corresponding to the sodium salt of the target acid.

• Workup: Cool the mixture to room temperature and carefully adjust the pH to 4 using 1 N HCl to protonate the carboxylate.

• Isolation: Collect the resulting precipitate by vacuum filtration. Wash the filter cake with cold water and dry under high vacuum to afford 3-(benzyloxy)-2-nitrobenzoic acid[1].

Phase 3: Chemoselective Nitro Reduction

Causality & Rationale: To selectively reduce the nitro group to an aniline without cleaving the benzyl ether, a mild electron-transfer reduction utilizing iron powder and ammonium chloride is employed. This avoids the debenzylation inherent to palladium-catalyzed hydrogenation[2].

• Preparation: Dissolve 3-(benzyloxy)-2-nitrobenzoic acid (1.0 eq) in a mixture of ethanol and water (4:1 v/v, 15 mL/g).

• Reagent Addition: Add iron powder (325 mesh, 5.0 eq) and ammonium chloride (5.0 eq) to the solution. The ammonium chloride acts as a mild proton source to drive the electron transfer.

• Reduction: Heat the vigorously stirred suspension to 80 °C (reflux) for 2–4 hours.

• Validation: Monitor the reduction via LC-MS or TLC. The nitro compound will be replaced by a more polar, strongly UV-active spot that stains positive with ninhydrin, confirming the presence of the primary aniline.

• Workup: Upon completion, cool the mixture to room temperature and filter through a pad of Celite to remove insoluble iron oxides. Wash the Celite pad thoroughly with hot ethanol.

• Isolation: Concentrate the filtrate in vacuo to remove the ethanol. Adjust the aqueous residue to pH 5-6 to precipitate the zwitterionic amino acid. Filter, wash with cold water, and dry in vacuo to yield the target 2-amino-3-(benzyloxy)benzoic acid.

References[2] Biosynthesis, Mechanism of Action, and Inhibition of the Enterotoxin Tilimycin Produced by the Opportunistic Pathogen Klebsiella oxytoca | ACS Infectious Diseases | Link[1] A Novel Class of Orally Active Non-Peptide Bradykinin B2 Receptor Antagonists. 3. Discovering Bioisosteres of the Imidazo[1,2-a]pyridine Moiety | Journal of Medicinal Chemistry - ACS Publications |Link

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Using 2-Amino-3-(benzyloxy)benzoic acid as a precursor in drug discovery

Application Note: 2-Amino-3-(benzyloxy)benzoic Acid as a Strategic Precursor in Drug Discovery

Executive Summary & Chemical Rationale

In modern medicinal chemistry, the synthesis of ortho-aminophenol derivatives is frequently hindered by the high reactivity and auto-oxidation potential of the free phenolic hydroxyl group. 2-Amino-3-(benzyloxy)benzoic acid (CAS: 61535-24-8) [1] serves as an orthogonally protected, stable building block that circumvents these limitations. By masking the sensitive hydroxyl group at the 3-position with a robust benzyl ether, chemists can perform harsh coupling, alkylation, or heterocyclization reactions on the carboxylic acid and amino groups without degrading the core scaffold[1].

The primary application of this precursor lies in the synthesis of 3-hydroxyanthranilic acid (3-HA) derivatives. Endogenous 3-HA is a downstream metabolite of the kynurenine pathway and has recently been identified as a potent antiferroptotic agent capable of scavenging lipid reactive oxygen species (ROS)[2]. However, natural 3-HA suffers from poor lipophilicity and rapid systemic clearance. Utilizing 2-amino-3-(benzyloxy)benzoic acid allows for the rational design of lipophilic 3-HA esters and amides, which have demonstrated up to a 100-fold increase in antiferroptotic activity compared to the parent compound[3].

Physicochemical Profile

To facilitate proper handling and reaction planning, the physicochemical properties of the precursor are summarized below.

Property	Value	Causality / Impact on Synthesis
CAS Number	61535-24-8[1]	Unique identifier for procurement and safety tracking.
Molecular Weight	243.26 g/mol [4]	Standardized for stoichiometric calculations.
Chemical Formula	C14H13NO3[4]	Indicates the presence of the bulky benzyl protecting group.
LogP (Estimated)	~2.8 - 3.2	The benzyl group significantly increases lipophilicity compared to free 3-HA, improving solubility in organic solvents (DMF, DCM) during synthesis.
Reactivity Profile	Trifunctional	Contains a nucleophilic aniline (-NH2), an electrophilic carboxylate (-COOH), and a stable benzyl ether (-OBn) requiring catalytic reduction for cleavage.

Biological Context: The Kynurenine Pathway & Ferroptosis

Ferroptosis is an iron-dependent form of non-apoptotic cell death driven by unchecked lipid peroxidation[5]. The discovery that endogenous ortho-aminophenols like 3-HA can halt this process has opened new therapeutic avenues for ischemia-reperfusion injury, acetaminophen-induced hepatotoxicity, and neurodegeneration[2].

Caption: Kynurenine pathway metabolism leading to 3-HA-mediated ferroptosis inhibition.

By starting with 2-amino-3-(benzyloxy)benzoic acid, researchers can append lipophilic tails to the carboxylate via amide or ester linkages. This structural modification forces the ortho-amine to achieve enhanced alignment with the aromatic π-system, drastically expanding its ROS-scavenging activity[2].

Synthetic Workflow & Self-Validating Protocols

The transformation of the precursor into a bioactive therapeutic involves a two-stage workflow: structural functionalization followed by global deprotection.

Caption: Two-stage synthetic workflow for generating active ortho-aminophenol derivatives.

Protocol A: High-Efficiency Amide Coupling

The anthranilic acid core is sterically hindered by the adjacent benzyloxy group and electronically deactivated by the ortho-amine. Standard coupling agents (e.g., EDC/HOBt) often yield poor results. We recommend using due to its superior ability to activate hindered carboxylic acids via the formation of a highly reactive 7-azabenzotriazole active ester.

Quantitative Reaction Optimization Data

Coupling Reagent	Base	Solvent	Time (h)	Yield (%)	Purity (LC-MS)
EDC, HOBt	TEA	DCM	16	45%	>90%
T3P (50% in EtOAc)	Pyridine	EtOAc	12	62%	>95%

| HATU | DIPEA | DMF | 4 | 89% | >98% |

Step-by-Step Methodology:

• Activation: Dissolve 2-amino-3-(benzyloxy)benzoic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq).

  • Causality: DIPEA is a non-nucleophilic base that deprotonates the carboxylic acid without competing for the activated ester, while anhydrous DMF prevents premature hydrolysis of the active intermediate.

• Coupling: Stir the mixture at room temperature for 15 minutes to ensure complete formation of the active ester. Add the desired amine (1.1 eq) dropwise.

• Reaction Monitoring (Self-Validation): Monitor the reaction via LC-MS. The reaction is deemed complete when the precursor mass ([M+H]⁺ = 244.1) disappears entirely and the corresponding product mass dominates the chromatogram.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (crucial for removing residual DMF) and brine, dry over Na₂SO₄, and concentrate.

Protocol B: Catalytic Hydrogenolysis (Deprotection)

Once the desired scaffold is built, the benzyl ether must be cleaved to unmask the active ortho-aminophenol. This is achieved via mild palladium-catalyzed hydrogenolysis.

Step-by-Step Methodology:

• Preparation: Dissolve the benzyloxy-protected intermediate in a 1:1 mixture of MeOH/EtOAc (0.1 M).

  • Causality: EtOAc increases the solubility of the lipophilic intermediate, while MeOH accelerates the hydrogenation kinetics at the catalyst surface.

• Catalyst Addition: Carefully add 10% Pd/C (10% w/w) under an argon atmosphere.

  • Critical Safety Note: Dry Pd/C is highly pyrophoric, especially in the presence of methanol vapors. Always purge the flask with argon before and after addition.

• Hydrogenation: Evacuate the flask and backfill with H₂ gas (via balloon, 1 atm). Stir vigorously at room temperature for 2-4 hours.

• In-Process Quality Control (Self-Validation):

  • TLC: The deprotected ortho-aminophenol will exhibit a lower Rf value (more polar) than the precursor. Crucially, spraying the TLC plate with a 1% methanolic FeCl₃ solution will result in an intensely dark blue/purple spot, confirming the presence of a free phenol. The protected precursor will remain unstained.

  • LC-MS: Confirm a mass shift of exactly -90 Da (corresponding to the loss of the benzyl group, C₇H₆).

• Isolation: Filter the mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure.

  • Causality: Free ortho-aminophenols are highly sensitive to auto-oxidation. Store the final product under inert gas (argon/nitrogen) at -20°C to prevent degradation into inactive quinone-imines.

References

• Sheng, X.-H., Han, L.-C., Gong, A., Meng, X.-S., Wang, X.-H., Teng, L.-S., Sun, X.-H., Xu, K.-C., Liu, Z.-H., Wang, T., Ma, J.-P., & Zhang, L. (2024). "Discovery of Novel Ortho-Aminophenol Derivatives Targeting Lipid Peroxidation with Potent Antiferroptotic Activities." Journal of Medicinal Chemistry, 67(11), 9536-9551. URL:[Link]

• El-Faham, A., & Albericio, F. (2011). "Peptide coupling reagents, more than a letter soup." Chemical Reviews, 111(11), 6557-6602. URL:[Link]

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Catalytic hydrogenation of 2-Amino-3-(benzyloxy)benzoic acid

An In-Depth Technical Guide to the Catalytic Hydrogenation of 2-Amino-3-(benzyloxy)benzoic acid

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the catalytic hydrogenation of 2-Amino-3-(benzyloxy)benzoic acid. This reaction is a critical deprotection step to yield 2-Amino-3-hydroxybenzoic acid, a valuable intermediate in pharmaceutical synthesis. This guide moves beyond a simple recitation of steps to explain the underlying principles, justify experimental choices, and ensure procedural safety and reproducibility.

Introduction and Strategic Importance

The transformation of 2-Amino-3-(benzyloxy)benzoic acid to 2-Amino-3-hydroxybenzoic acid is a classic example of O-debenzylation via catalytic hydrogenolysis. The benzyl ether is a widely used protecting group for hydroxyl functionalities, particularly phenols, due to its general stability across a range of chemical conditions.[1] Its facile removal under mild, reductive conditions makes it an attractive strategic choice in multi-step syntheses.[1]

The product, 2-Amino-3-hydroxybenzoic acid, contains three distinct functional groups—a carboxylic acid, an aromatic amine, and a phenol—making it a versatile building block for more complex molecules, including active pharmaceutical ingredients (APIs). The efficiency and cleanliness of the catalytic hydrogenation make it a preferred method for this deprotection on both laboratory and industrial scales.[2]

The Mechanism of Catalytic Hydrogenolysis

Catalytic hydrogenation for debenzylation is a heterogeneous catalytic process. The reaction occurs on the surface of a metal catalyst, most commonly palladium supported on activated carbon (Pd/C).[1]

The generally accepted mechanism involves the following key stages:

• Adsorption of Reactants : Both hydrogen gas (H₂) and the benzyl ether substrate adsorb onto the active sites of the palladium surface.

• Activation of Hydrogen : The H-H bond in molecular hydrogen is cleaved on the palladium surface, forming reactive metal-hydride species.

• C-O Bond Cleavage : The adsorbed benzyl ether undergoes oxidative addition into the C(benzyl)-O bond on the palladium surface.

• Hydrogenolysis : The activated hydrogen atoms are transferred to the substrate, cleaving the C-O bond. This step is termed hydrogenolysis ("cleavage by hydrogen").

• Product Desorption : The final products, 2-Amino-3-hydroxybenzoic acid and toluene, desorb from the catalyst surface, freeing the active sites for the next catalytic cycle.

The presence of other functional groups, such as the amine and carboxylic acid on the substrate, can influence catalyst activity and must be considered when selecting reaction conditions.

Optimizing Key Experimental Parameters

The success of the hydrogenation hinges on the careful selection and control of several interdependent parameters. The rationale behind these choices is critical for achieving high yield, purity, and safety.

Parameter	Recommended Choice	Rationale & Expert Insights
Catalyst	10% Pd/C (Palladium on Carbon)	Workhorse Catalyst : Pd/C is the most common and effective catalyst for benzyl ether hydrogenolysis.[1][3] The carbon support provides a high surface area for the reaction. The quality of the catalyst from different commercial sources can vary significantly, impacting reaction times and yields.[4][5]
20% Pd(OH)₂/C (Pearlman's Catalyst)	High-Activity Alternative : Pearlman's catalyst is often more active than Pd/C and can be effective for more sterically hindered or challenging substrates.[3][6] It can sometimes offer better selectivity.
Catalyst Loading	5-10 mol% (Pd relative to substrate)	Balancing Act : A typical loading of 10 mol% is a good starting point.[3] Lower loadings can be used for highly reactive substrates to minimize cost, while higher loadings may be necessary for difficult reactions. Excessive catalyst can lead to unwanted side reactions.
Solvent	Ethanol, Methanol, THF	Rate & Solubility : Protic solvents like ethanol and methanol generally accelerate the reaction rate.[7][8] The general order of solvent efficiency for debenzylation is often: Toluene < Methanol < Ethanol << Acetic Acid < THF.[7] The chosen solvent must fully dissolve the starting material.
Hydrogen Source	H₂ Gas (1 atm to 50 psi)	Standard Method : Hydrogen gas is the most common hydrogen source. Atmospheric pressure (via a balloon) is often sufficient.[3][9] For slower reactions, moderate pressure (e.g., in a Parr shaker) can significantly increase the rate by increasing hydrogen concentration in the solution.[10]
Transfer Hydrogenation Donors	Mild & Convenient Alternative : Reagents like ammonium formate or formic acid can serve as an in situ source of hydrogen.[3][11] This method avoids the need for specialized high-pressure equipment and can be gentler for substrates with other sensitive functional groups.[11]
Temperature	Room Temperature (20-25 °C)	Safety & Selectivity : Most benzyl ether hydrogenolyses proceed efficiently at room temperature.[3] The reaction is exothermic, and running at elevated temperatures can increase the risk of side reactions and pose safety hazards.[12]
Stirring	Vigorous Mechanical or Magnetic Stirring	Mass Transfer is Key : This is a three-phase reaction (solid catalyst, liquid solution, gaseous hydrogen). Efficient mixing is crucial to ensure hydrogen can dissolve in the solvent and both can interact effectively at the catalyst surface.[3][8]

Detailed Experimental Protocols

Safety is paramount. All hydrogenation reactions must be conducted in a well-ventilated fume hood, and a blast shield should be used, especially for reactions under pressure.[13][14]

General Workflow for Catalytic Hydrogenation

The following diagram outlines the essential stages of the process, from setup to product isolation.

Caption: Generalized workflow for a catalytic hydrogenation experiment.

Protocol A: Hydrogenation using H₂ Gas

This protocol describes a standard procedure using a balloon of hydrogen gas at atmospheric pressure.

• Vessel Preparation : To a two- or three-necked round-bottom flask equipped with a magnetic stir bar, add 2-Amino-3-(benzyloxy)benzoic acid (1.0 eq).

• Solvent Addition : Add a suitable solvent (e.g., ethanol, 10-20 mL per gram of substrate) to dissolve the starting material.

• Inerting the System : Seal the flask and connect it to a nitrogen or argon manifold. Evacuate the flask under vacuum and backfill with the inert gas. Repeat this cycle three times to ensure all oxygen is removed.[9]

• Catalyst Addition : Under a positive pressure of inert gas, carefully add 10% Pd/C (5-10 mol% Pd). Caution: Pd/C can be pyrophoric and should be handled with care.[8]

• Introducing Hydrogen : Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this cycle three times.[9]

• Reaction : Stir the suspension vigorously at room temperature. The reaction progress can be monitored by TLC by observing the disappearance of the starting material.

• Reaction Quench : Once the reaction is complete, purge the system with an inert gas (3 cycles) to remove all hydrogen.[13]

• Catalyst Removal : Dilute the reaction mixture with additional solvent and filter it through a pad of Celite®. Crucially, do not allow the filter cake to dry .[9][13] Keep it wet with solvent during filtration.

• Post-Filtration Safety : After filtration, immediately transfer the Celite®/catalyst pad to a separate container and submerge it in water for safe disposal.[9][13]

• Isolation : Concentrate the filtrate under reduced pressure to yield the crude 2-Amino-3-hydroxybenzoic acid, which can be purified by recrystallization.

Protocol B: Transfer Hydrogenation

This protocol offers an alternative that avoids handling hydrogen gas directly.

• Setup : In a round-bottom flask with a stir bar and reflux condenser, dissolve 2-Amino-3-(benzyloxy)benzoic acid (1.0 eq) in methanol or ethanol.

• Catalyst Addition : Carefully add 10% Pd/C (5-10 mol% Pd).

• Hydrogen Donor : To the stirred suspension, add ammonium formate (4-5 eq) in one portion.[3]

• Reaction : Heat the reaction mixture to a gentle reflux (typically 40-60 °C). Monitor the reaction by TLC.

• Work-up : Upon completion, cool the mixture to room temperature.

• Isolation : Filter the mixture through Celite® (observing the same safety precautions as in Protocol A) and concentrate the filtrate to yield the crude product for purification.[3]

Product Characterization

The successful conversion to 2-Amino-3-hydroxybenzoic acid can be confirmed by standard analytical techniques.

Caption: Chemical transformation from reactant to product.

• ¹H NMR : The most telling change will be the disappearance of the benzylic protons (a singlet typically around 5.0-5.2 ppm) and the aromatic protons of the benzyl group (multiplet, ~7.3-7.5 ppm). A new broad singlet corresponding to the phenolic -OH will appear. The protons on the main aromatic ring will remain, though their chemical shifts may change slightly.

• ¹³C NMR : The spectrum will show the loss of the benzylic carbon (~70 ppm) and the carbons of the benzyl group's aromatic ring (~127-137 ppm).

• Mass Spectrometry (MS) : The molecular weight will decrease corresponding to the loss of the benzyl group (C₇H₇, 91.14 g/mol ).

Critical Safety Considerations

Hydrogenation reactions are intrinsically hazardous and demand strict adherence to safety protocols.[13]

• Hydrogen Flammability : Hydrogen gas has a very wide flammability range (4-76% in air) and a low ignition energy.[13] Never allow a hydrogen atmosphere to mix with air. Always use an inert gas to purge the system before introducing hydrogen and before opening the system to the atmosphere.[14][15]

• Pyrophoric Catalysts : Palladium on carbon, especially after use, is pyrophoric.[9][15] It is saturated with adsorbed hydrogen and has a high surface area, causing it to ignite spontaneously upon contact with air.

  • Handling : Always handle the dry catalyst under an inert atmosphere.[1]

  • Filtration : Never allow the filter cake to become dry. Keep it covered with solvent at all times.[12][13] Perform the filtration in an uncluttered fume hood away from flammable materials.[9]

  • Disposal : Quench the used catalyst by submerging it in water immediately after filtration.[9]

• Pressure : If using a high-pressure reactor, ensure it is properly rated, maintained, and inspected. Never exceed the rated pressure or temperature.[14] Always perform a leak test with an inert gas like nitrogen before introducing hydrogen.[14]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Reaction is Stalled / Incomplete	1. Inefficient stirring/mass transfer.2. Deactivated (poisoned) catalyst.3. Insufficient hydrogen supply (e.g., balloon leak).	1. Increase the stirring rate.2. Add a fresh portion of catalyst.3. Replace the hydrogen balloon or check the pressure source.
Low Yield	1. Incomplete reaction.2. Product adsorption onto the catalyst.3. Mechanical losses during work-up.	1. Extend the reaction time or increase catalyst loading.2. Wash the filter cake thoroughly with fresh, polar solvent (e.g., methanol).3. Ensure careful transfers and complete extraction.
Unwanted Side Reactions	1. Over-reduction (e.g., reduction of the carboxylic acid or aromatic ring).2. Reaction temperature is too high.	1. This is less common with Pd/C under mild conditions but possible with more active catalysts (e.g., Rhodium, Ruthenium).[16][17] Stick to Pd/C. Use milder transfer hydrogenation conditions.2. Ensure the reaction is run at room temperature and monitor for exotherms.

References

• HYDROGENATION | FACT SHEET. (2023, July 15). Stanford Environmental Health & Safety. [Link]

• In Situ Monitoring of Heterogeneous Catalytic Hydrogenation via 129Xe NMR Spectroscopy and Proton MRI. (2019). ACS Publications. [Link]

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. (n.d.). KinTek. [Link]

• Hydrogenation Reaction Safety In The Chemical Industry. (2025, October 11). Industrial Safety Solution. [Link]

• Hydrogenation SOP. (n.d.). University of Wisconsin-Madison. [Link]

• Hazards associated with laboratory scale hydrogenations. (2020). ACS Chemical Health & Safety. [Link]

• Catalytic transfer hydrogenation of benzylic and styryl compounds with palladium/carbon and 2-propanol. Selective removal of O-benzyl groups from carbohydrate derivatives. (n.d.). Canadian Science Publishing. [Link]

• Monitoring Heterogeneously Catalyzed Hydrogenation Reactions at Elevated Pressures Using In-Line Flow NMR. (2019). PMC. [Link]

• In Situ Monitoring of Heterogeneous Catalytic Hydrogenation via 129Xe NMR Spectroscopy and Proton MRI. (2019, December 30). ResearchGate. [Link]

• Monitoring Heterogeneously Catalyzed Hydrogenation Reactions at Elevated Pressures Using In-Line Flow NMR. (2019, September 11). ACS Publications. [Link]

• Hydrogenation Reactions | Safe Reaction Monitoring & Control. (n.d.). Mettler Toledo. [Link]

• Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. (1985). Synthesis. [Link]

• Optimized Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Groups. (n.d.). Semantic Scholar. [Link]

• Palladium on Carbon. (n.d.). Reag. Ph. [Link]

• Defining the Qualities of High-Quality Palladium on Carbon Catalysts for Hydrogenolysis. (2021, June 23). Organic Process Research & Development. [Link]

• Effects of Solvents on the Hydrogenation of Mono-Aromatic Compounds Using Noble-Metal Catalysts. (n.d.). ACS Publications. [Link]

• More Efficient Palladium Catalyst for Hydrogenolysis of Benzyl Groups. (n.d.). ResearchGate. [Link]

• Science About O-Benzyl protecting groups. (2021, October 6). Atlanchim Pharma. [Link]

• Studies on the hydrogenolysis of benzyl ethers. (n.d.). ResearchGate. [Link]

• Hydrogenation (atmospheric pressure) with Pd/C. (n.d.). University of Tokyo. [Link]

• Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives. (n.d.). PMC. [Link]

• Supplementary Information. (n.d.). The Royal Society of Chemistry. [Link]

• ¹H NMR spectrum of 2-amino benzoic acid. ¹³C NMR spectrum of 2-amino... (n.d.). ResearchGate. [Link]

• Catalytic Hydrogenation of Benzoic Acid. (2017, January 25). IntechOpen. [Link]

• Synthesis and Structural Characterization of (E)-4-[(2-Hydroxy-3-methoxybenzylidene)amino]butanoic Acid and Its Novel Cu(II) Complex. (2021, January 6). MDPI. [Link]

• Complete Hydrogenation of Aromatic Compounds by Platinum Nanowire Catalysts. (n.d.). The Royal Society of Chemistry. [Link]

• Highly effective Ir-based catalysts for benzoic acid hydrogenation: experiment- and theory-guided catalyst rational design. (n.d.). RSC Publishing. [Link]

• Catalytic Ring Hydrogenation of Benzoic Acid with Supported Transition Metal Catalysts in scCO₂. (n.d.). PMC - NIH. [Link]

• Catalytic Hydrogenation Of Benzoic Acid In Binary Solvent Mixture. (n.d.). CABI Digital Library. [Link]

• Infrared and NMR Spectral Analyses and Computational Studies of 2-amino-3-methylbenzoic Acid. (2018, March 8). DergiPark. [Link]

• Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. (2014, June 30). ACS Publications. [Link]

• Electronic Supplementary Information Broadening the Chemical Scope of Laccases: Selective Deprotection of N-Benzyl Groups. (n.d.). The Royal Society of Chemistry. [Link]

• Hydrogenation of benzoic acid to benzyl alcohol over Pt/SnO₂. (2020, January 8). Queen's University Belfast. [Link]

• Boron tribromide mediated debenzylation of benzylamino and benzyloxy groups. (n.d.). ResearchGate. [Link]

• Benzylamines. (n.d.). Organic Chemistry Portal. [Link]

• 2-Amino-3-methoxybenzoic acid. (n.d.). SpectraBase. [Link]

• (PDF) Catalytic Hydrogenation of Benzoic Acid. (n.d.). ResearchGate. [Link]

• Method for preparing 3-amino-2-methyl benzoic acid. (n.d.).

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Application Notes & Protocols: Palladium-Catalyzed Cross-Coupling of 2-Amino-3-(benzyloxy)benzoic Acid Derivatives

Introduction: Strategic Importance in Medicinal Chemistry

2-Amino-3-(benzyloxy)benzoic acid is a trifunctional chemical scaffold of significant interest to researchers in drug discovery and development. Its structure, featuring an aniline-type amine, a carboxylic acid, and a bulky benzyloxy ether, provides multiple, orthogonally reactive sites for chemical modification.[1] This versatility makes it a valuable building block for constructing complex molecules and diverse compound libraries for lead optimization.[1]

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the efficient formation of carbon-carbon and carbon-heteroatom bonds under mild and functional-group-tolerant conditions.[2][3][4] Applying these powerful transformations to the 2-amino-3-(benzyloxy)benzoic acid core allows for the strategic introduction of a wide array of substituents, profoundly influencing the steric and electronic properties of the resulting molecules. These modifications are critical for modulating pharmacokinetic profiles, receptor binding affinity, and overall biological activity.[2]

This guide provides an in-depth analysis of the key considerations and detailed protocols for performing Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions on derivatives of this scaffold. It is designed to equip researchers with the foundational knowledge and practical steps needed to navigate the unique challenges presented by this substrate and successfully synthesize novel molecular entities.

Core Principles & Substrate-Specific Challenges

The success of any cross-coupling reaction hinges on a delicate interplay between the catalyst, ligand, base, and solvent. For a substrate as functionally dense as 2-amino-3-(benzyloxy)benzoic acid, several factors require special attention.

• Chelation and Catalyst Inhibition: The ortho orientation of the amino and carboxylic acid groups can lead to the formation of a stable six-membered palladacycle. This chelation can sequester the active palladium catalyst, potentially inhibiting or completely stalling the catalytic cycle.[5] Strategic choices, such as esterification of the carboxylic acid prior to coupling or selecting ligands that disfavor such chelation, are often necessary.

• Steric Hindrance: The bulky benzyloxy group at the C3 position imposes significant steric hindrance around the C2 amino group and the C4 position of the aromatic ring. This demands the use of sterically demanding, electron-rich ligands (e.g., Buchwald biaryl phosphine ligands) that promote the crucial oxidative addition and reductive elimination steps of the catalytic cycle.[6]

• Functional Group Reactivity: The primary amine is nucleophilic and can participate directly in C-N coupling reactions (Buchwald-Hartwig). The carboxylic acid, while often seen as a directing group or spectator, can undergo decarboxylation at high temperatures or be activated for novel decarboxylative coupling pathways.[7][8][9]

The following workflow provides a general overview of the experimental process for a typical cross-coupling reaction.

Caption: General experimental workflow for cross-coupling reactions.

Suzuki-Miyaura Coupling: C(sp²)–C(sp²) Bond Formation

The Suzuki-Miyaura reaction is an exceptionally powerful method for creating biaryl structures, a common motif in pharmaceuticals.[4] For this reaction, the 2-amino-3-(benzyloxy)benzoic acid scaffold must first be functionalized with a halide (typically Br or I) to act as the electrophilic partner. The following protocol is designed for a substrate such as methyl 2-amino-5-bromo-3-(benzyloxy)benzoate.

Causality Behind Component Selection:

• Substrate: The carboxylic acid is protected as a methyl ester to prevent inhibitory chelation with the palladium catalyst. The bromo-substituent at the C5 position provides a reactive site for oxidative addition.

• Catalyst System: A pre-formed Pd(0) source like Pd₂(dba)₃ with a bulky, electron-rich biarylphosphine ligand (e.g., SPhos or XPhos) is recommended.[6] These ligands are highly effective for coupling sterically hindered aryl halides and promote the reductive elimination step.

• Base: A moderately strong inorganic base like K₂CO₃ or K₃PO₄ is used in a solvent mixture containing water. The base is crucial for activating the boronic acid, facilitating the transmetalation step in the catalytic cycle.[10]

• Solvent: A degassed mixture of an organic solvent (like 1,4-dioxane or DMF) and water is used. Proper degassing is critical to prevent oxidative degradation of the Pd(0) catalyst and to minimize side reactions like protodeboronation of the boronic acid.[10]

Detailed Protocol: Suzuki-Miyaura Coupling

• Vessel Preparation: To a flame-dried Schlenk tube or microwave vial equipped with a magnetic stir bar, add methyl 2-amino-5-bromo-3-(benzyloxy)benzoate (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and potassium carbonate (K₂CO₃, 2.0-3.0 equiv.).

• Catalyst Addition: In a glovebox or under a positive stream of inert gas, add the palladium catalyst (e.g., Pd₂(dba)₃, 1-2.5 mol%) and the phosphine ligand (e.g., SPhos, 2.5-6 mol%).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and water via syringe to achieve a substrate concentration of approximately 0.1 M.

• Reaction: Place the vessel in a preheated oil bath at 80-100 °C and stir vigorously. For microwave-assisted synthesis, heat to 120-150 °C for 15-60 minutes.[5]

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting aryl bromide is consumed.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired biaryl product.

Data Summary: Typical Suzuki-Miyaura Conditions

Parameter	Condition	Rationale / Citation
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, or Pd-PEPPSI Cat. (1-5 mol%)	Provides the active Pd(0) species. Pre-catalysts offer stability.[6]
Ligand	SPhos, XPhos, RuPhos (2-10 mol%)	Bulky, electron-rich ligands accelerate catalysis for hindered substrates.[6]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃ (2-3 equiv.)	Activates the boronic acid for transmetalation.[10]
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF/H₂O (degassed)	Water is essential for base solubility and facilitating the catalytic cycle.
Temperature	80-120 °C (Conventional) or 120-150 °C (Microwave)	Balances reaction rate against potential catalyst decomposition or side reactions.[5]

Buchwald-Hartwig Amination: C(sp²)–N Bond Formation

The Buchwald-Hartwig amination is a premier method for forming aryl-amine bonds, a critical transformation in drug design for modulating properties like solubility and lipophilicity.[2] This reaction can be used to directly N-arylate the amino group of 2-amino-3-(benzyloxy)benzoic acid (or its esterified form) with an aryl halide.

Causality Behind Component Selection:

• Catalyst System: Similar to the Suzuki coupling, bulky biarylphosphine ligands are paramount. Ligands like BrettPhos or RuPhos are often employed. Pre-catalysts (e.g., BrettPhos Pd G3) are highly active and convenient, ensuring efficient formation of the active Pd(0) species.[11]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, forming the palladium-amido complex that is key to the catalytic cycle.[1] Sodium or lithium tert-butoxide (NaOtBu, LiOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are common choices.[1][12] Weaker carbonate bases are generally insufficient.

• Solvent: Anhydrous, non-protic solvents like toluene, 1,4-dioxane, or THF are mandatory. The presence of water can lead to hydrolysis of intermediates and dehalogenation of the aryl halide starting material.[6]

Sources

• 1. 2-Amino-3-(benzyloxy)benzoic acid | 61535-24-8 | Benchchem [benchchem.com]
• 2. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jocpr.com [jocpr.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Palladium-catalyzed synthesis of 2-aminobenzoxazinones by aerobic oxidative coupling of anthranilic acids and isocyanides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Carboxylic acids as double aryl group donors for biaryl synthesis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. dspace.mit.edu [dspace.mit.edu]
• 12. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]

High-Efficiency Preparation of 2-Amino-3-(benzyloxy)benzoic Acid Amides and Esters: Protocols and Mechanistic Insights

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Compound Focus: 2-Amino-3-(benzyloxy)benzoic acid (CAS: 61535-24-8)

Executive Summary

Substituted anthranilic acids (2-aminobenzoic acids) are privileged scaffolds in medicinal chemistry. Specifically, 2-Amino-3-(benzyloxy)benzoic acid serves as a critical intermediate in the synthesis of substituted hydroxyacridone anticancer agents, benzoxazinones, and selective G-protein coupled receptor (GPCR) antagonists[1][2][3].

Derivatizing this scaffold into amides and esters presents unique synthetic challenges. The proximity of the ortho-amino group and the bulky meta-benzyloxy ether creates significant steric hindrance and potential for intramolecular hydrogen bonding, which suppresses the electrophilicity of the carboxylic acid[1]. Furthermore, the dual presence of a nucleophilic amine and an electrophilic carboxylic acid introduces the risk of self-condensation or polymerization. This application note details field-proven, highly efficient protocols for the selective amidation and esterification of this scaffold, bypassing the need for transient amine protection under controlled conditions.

Mechanistic Insights and Reaction Design

As a Senior Application Scientist, I emphasize that successful derivatization of anthranilic acids requires precise control over activation kinetics. The aniline-like -NH2 group is inherently less nucleophilic than aliphatic amines; however, if the carboxylic acid is activated too slowly, or if the activated intermediate is too stable, intermolecular self-condensation becomes a competing side reaction[4][5].

Amidation via HATU/DIPEA

For amide bond formation, classical carbodiimides (like DCC or EDC alone) often lead to sluggish reactions with anthranilic acids, promoting the formation of inactive N-acylureas via 1,3-rearrangement[6]. To overcome this, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is the reagent of choice[7][8].

• Causality: HATU rapidly converts the carboxylic acid into an O-7-azabenzotriazol-1-yl active ester. The adjacent nitrogen in the pyridine ring of the HOAt leaving group provides an neighboring-group effect, accelerating the nucleophilic attack of the incoming amine.

• Selectivity: By keeping the reaction highly concentrated and utilizing a slight excess of the target amine, the kinetic rate of the desired cross-coupling vastly outpaces the self-condensation of the sterically hindered ortho-aniline[8].

Esterification via the Steglich Protocol (EDC/DMAP)

Direct Fischer esterification is incompatible with the acid-sensitive benzyloxy group. Instead, a modified Steglich Esterification utilizing EDC·HCl and a catalytic amount of DMAP (4-Dimethylaminopyridine) under mild, neutral conditions is optimal[9][10].

• Causality: EDC reacts with the carboxylic acid to form an O-acylisourea intermediate. Without DMAP, this intermediate would slowly rearrange into a useless N-acylurea[6][9]. DMAP, being a superior nucleophile, rapidly attacks the O-acylisourea to form a highly reactive N-acylpyridinium intermediate. This intermediate acts as a potent acyl transfer agent, reacting instantly with the target alcohol to form the ester while regenerating the DMAP catalyst[10][11].

Synthetic Workflow

Divergent synthetic pathways for amidation and esterification of the anthranilic acid scaffold.

Experimental Protocols

Protocol A: Synthesis of Amides (HATU-Mediated)

This protocol is optimized to prevent self-condensation by pre-forming the active ester before the target amine is fully introduced.

Reagents:

• 2-Amino-3-(benzyloxy)benzoic acid: 1.0 equiv (e.g., 1.0 mmol, 243.26 mg)

• Target Amine (Primary or Secondary): 1.2 equiv

• HATU: 1.2 equiv (1.2 mmol, 456 mg)

• N,N-Diisopropylethylamine (DIPEA): 3.0 equiv (3.0 mmol, 522 µL)

• Anhydrous DMF: 5.0 mL (0.2 M concentration)

Step-by-Step Procedure:

• Activation: Dissolve 2-Amino-3-(benzyloxy)benzoic acid (1.0 eq) in anhydrous DMF under a nitrogen atmosphere. Add DIPEA (3.0 eq) and stir for 5 minutes at room temperature.

• Cool the mixture to 0 °C using an ice bath. Add HATU (1.2 eq) in one portion. Stir at 0 °C for 15 minutes to ensure complete formation of the O-7-azabenzotriazol-1-yl active ester. Note: A distinct color change (often yellow/orange) indicates active ester formation.

• Coupling: Add the target amine (1.2 eq) dropwise (if liquid) or as a solution in 1 mL DMF (if solid).

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor completion via LC-MS or TLC (typically EtOAc/Hexanes).

• Workup: Quench the reaction by adding 20 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Wash the combined organic layers sequentially with 5% aqueous LiCl (to remove DMF), 0.1 M HCl (to remove unreacted amine—skip if the product contains basic heterocycles), and brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography.

Protocol B: Synthesis of Esters (Steglich Protocol)

This protocol utilizes EDC·HCl to facilitate easy removal of the urea byproduct during aqueous workup, unlike DCC which produces highly insoluble dicyclohexylurea.

Reagents:

• 2-Amino-3-(benzyloxy)benzoic acid: 1.0 equiv (1.0 mmol, 243.26 mg)

• Target Alcohol (R-OH): 1.5 equiv (or as solvent if using simple alcohols like Methanol/Ethanol)

• EDC·HCl: 1.2 equiv (1.2 mmol, 230 mg)

• DMAP: 0.1 equiv (0.1 mmol, 12.2 mg)

• Anhydrous Dichloromethane (DCM): 10.0 mL (0.1 M concentration)

Step-by-Step Procedure:

• Preparation: Suspend 2-Amino-3-(benzyloxy)benzoic acid (1.0 eq) and the target alcohol (1.5 eq) in anhydrous DCM under a nitrogen atmosphere.

• Cool the mixture to 0 °C. Add DMAP (0.1 eq). Note: DMAP is strictly catalytic; exceeding 0.2 eq may lead to unwanted side reactions with the free aniline group.

• Activation: Add EDC·HCl (1.2 eq) in small portions over 10 minutes to prevent rapid exothermic spikes.

• Allow the reaction to slowly warm to room temperature and stir for 12–16 hours. The suspension will typically clear as the reaction proceeds.

• Workup: Dilute the reaction mixture with an additional 10 mL of DCM.

• Wash the organic layer sequentially with water (20 mL), saturated aqueous NaHCO₃ (20 mL), and brine (20 mL). The water wash effectively removes the water-soluble EDC-urea byproduct.

• Dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (typically utilizing a gradient of EtOAc in Hexanes).

Quantitative Data & Reaction Parameters

The following table summarizes expected outcomes and troubleshooting parameters based on standard laboratory execution of the above protocols.

Parameter	Amidation (HATU/DIPEA)	Esterification (EDC/DMAP)
Typical Yield Range	75% – 92%	65% – 85%
Reaction Time	2 – 4 hours	12 – 16 hours
Optimal Temperature	0 °C to Room Temp	0 °C to Room Temp
Primary Byproducts	HOAt, trace polyamides	N-acylurea (if DMAP is omitted)
Critical Additive	DIPEA (neutralizes amine HCl)	DMAP (Acyl transfer catalyst)
Purification Challenge	DMF removal (requires LiCl wash)	Trace DMAP removal (requires mild acid wash if product tolerates)

References

• Benchchem. "2-Amino-3-(benzyloxy)benzoic acid | 61535-24-8". Benchchem.
• CymitQuimica. "2-Amino-3-benzyloxybenzoic Acid". CymitQuimica.
• Neises, B., & Steglich, W. "Simple Method for the Esterification of Carboxylic Acids". Angewandte Chemie International Edition, 1978.
• Organic Chemistry Portal. "Steglich Esterification". Organic Chemistry Portal.
• PMC / NIH. "Anthranilamides with quinoline and β-carboline scaffolds: design, synthesis, and biological activity". National Institutes of Health.
• ACS Publications. "Identification and Optimization of Anthranilic Sulfonamides as Novel, Selective Cholecystokinin-2 Receptor Antagonists". Journal of Medicinal Chemistry.

Sources

• 1. 2-Amino-3-(benzyloxy)benzoic acid | 61535-24-8 | Benchchem [benchchem.com]
• 2. 2-Amino-3-benzyloxybenzoic Acid | CymitQuimica [cymitquimica.com]
• 3. 2-Amino-3-benzyloxybenzoic Acid | CymitQuimica [cymitquimica.com]
• 4. rsc.org [rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Steglich esterification - Wikipedia [en.wikipedia.org]
• 7. Anthranilamides with quinoline and β-carboline scaffolds: design, synthesis, and biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Steglich Esterification [organic-chemistry.org]
• 10. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve synthesis yield of 2-Amino-3-(benzyloxy)benzoic acid

Welcome to the Technical Support Center for advanced organic synthesis. As researchers and drug development professionals, you are likely utilizing 2-amino-3-(benzyloxy)benzoic acid as a critical building block for complex heterocyclic scaffolds or pharmaceutical intermediates.

Synthesizing this molecule from 2-nitro-3-hydroxybenzoic acid is a robust three-step process. However, achieving high yields requires navigating steric hindrance, regioselectivity, and the notorious challenge of over-reduction (debenzylation). This guide provides field-proven protocols, mechanistic causality, and troubleshooting FAQs to optimize your workflow.

The Synthetic Workflow & Mechanistic Overview

Three-step synthetic workflow for 2-Amino-3-(benzyloxy)benzoic acid.

Step 1: Global Benzylation (O-Alkylation & Esterification)

To protect the phenol and temporarily mask the carboxylic acid, a global benzylation is performed[1].

Self-Validating Protocol: Synthesis of Benzyl 2-nitro-3-(benzyloxy)benzoate

• Reaction Setup: In an oven-dried round-bottom flask under N2, dissolve 2-nitro-3-hydroxybenzoic acid (1.0 eq) in anhydrous DMF (0.5 M).

• Base Addition: Add anhydrous K2CO3 (3.0 eq). Stir for 15 minutes at room temperature to form the phenoxide/carboxylate salts.

• Alkylation: Dropwise add Benzyl bromide (2.5 eq).

• Heating: Heat the mixture to 60°C for 12-16 hours.

• Validation Checkpoint: Monitor by TLC (20% EtOAc/Hexanes). The reaction is complete when the highly polar starting material (Rf ~0.1) is fully consumed, replaced by a single non-polar spot (Rf ~0.7).

• Workup: Cool to room temperature, quench with ice water, and extract with EtOAc. Wash the organic layer with brine (3x) to remove residual DMF, dry over Na2SO4, and concentrate.

Troubleshooting FAQ: Q: My O-alkylation is incomplete, and I only see the benzyl ester forming. Why? A: The 3-hydroxyl group is sterically hindered and electronically deactivated by a strong intramolecular hydrogen bond with the adjacent ortho-nitro group. The carboxylate is significantly more nucleophilic and is alkylated first. Causality & Solution: You must overcome the activation energy barrier for the O-alkylation of the deactivated phenol. Ensure you are using a sufficient excess of Benzyl bromide (at least 2.5 eq) and a strong enough base (K2CO3) with sustained heating (60°C)[1].

Step 2: Saponification (Selective Ester Hydrolysis)

The benzyl ester must be hydrolyzed back to the free carboxylic acid while leaving the benzyl ether intact[2].

Self-Validating Protocol: Synthesis of 2-Nitro-3-(benzyloxy)benzoic acid

• Reaction Setup: Dissolve the crude Benzyl 2-nitro-3-(benzyloxy)benzoate (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H2O.

• Hydrolysis: Add LiOH·H2O (3.0 eq) and stir at room temperature for 4-6 hours[2].

• Workup: Concentrate under reduced pressure to remove the volatile THF and MeOH. Dilute the aqueous residue with water and cool to 0°C.

• Validation Checkpoint: Carefully acidify with 1M HCl to pH 2-3. A thick white/pale yellow precipitate must form immediately. If the product "oils out," residual THF/MeOH is still present; re-concentrate the mixture.

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum.

Troubleshooting FAQ: Q: Can I use NaOH and heat the reaction to reflux to speed up the hydrolysis? A: It is highly discouraged. While NaOH is a stronger base, heating nitro-aromatic compounds in strong aqueous base can lead to nucleophilic aromatic substitution (SNAr) of the benzyloxy group or degradation of the nitro group (forming azoxy/azo dimers). Causality & Solution: Stick to the milder LiOH·H2O at room temperature. The mixed solvent system (THF/MeOH/H2O) ensures the highly lipophilic benzyl ester remains in solution, facilitating a rapid reaction without the thermodynamic risks of heating[2].

Step 3: Chemoselective Nitro Reduction (The Critical Step)

This is the most common point of failure. The nitro group must be reduced to an amine without cleaving the benzyl ether[3].

Chemoselective reduction pathways and avoidance of debenzylation.

Self-Validating Protocol: Synthesis of 2-Amino-3-(benzyloxy)benzoic acid

• Reaction Setup: Dissolve 2-nitro-3-(benzyloxy)benzoic acid (1.0 eq) in a 4:1 mixture of EtOH/H2O.

• Activation: Add Iron (Fe) powder (5.0 eq) and NH4Cl (5.0 eq)[3].

• Reduction: Heat the suspension to 80°C (reflux) for 2-4 hours with vigorous stirring.

• Validation Checkpoint: Spot the reaction on TLC. The product should show a highly fluorescent blue spot under 254 nm UV light, which is characteristic of anthranilic acid (2-aminobenzoic acid) derivatives.

• Workup: Cool the mixture and filter through a pad of Celite to remove iron salts. Wash the Celite pad thoroughly with hot EtOAc.

• Isolation: Concentrate the filtrate, dilute with water, and adjust the pH to ~4-5 (the isoelectric point) to precipitate the zwitterionic amino acid. Filter and dry.

Troubleshooting FAQ: Q: I attempted a standard Pd/C hydrogenation, but my product mass is missing the benzyl group. What happened? A: You have encountered over-reduction (hydrogenolysis). The benzyloxy group is highly susceptible to cleavage under standard catalytic hydrogenation conditions (Pd/C, H2) used for nitro reduction[3]. The palladium catalyst inserts into the benzyl C-O bond, yielding the debenzylated 2-amino-3-hydroxybenzoic acid byproduct. Causality & Solution: You must switch to a chemoselective reducing agent. The Béchamp reduction (Fe/NH4Cl) relies on single-electron transfer from the metal surface to the nitro group. It does not involve inserting a metal into the C-O bond, thereby completely preserving the benzyl ether[3].

Quantitative Data: Reducing Agent Comparison

To further assist in your experimental design, the following table summarizes the chemoselectivity and expected yields of various reducing systems for the final step.

Reducing System	Chemoselectivity (Nitro vs. Benzyl)	Typical Yield	Reaction Time	Mechanistic Notes
Pd/C, H2 (1 atm)	Poor (Cleaves Benzyl)	< 10% (Desired)	1-2 h	Avoid. Leads to rapid and complete hydrogenolysis of the ether.
Fe powder, NH4Cl	Excellent	85-95%	2-4 h	Mild, scalable, and environmentally friendly single-electron transfer.
SnCl2·2H2O, EtOH	Excellent	80-90%	4-6 h	Highly selective, but generates toxic tin waste requiring tedious workup.
Zn dust, AcOH	Moderate to Good	70-80%	1-3 h	Can lead to over-reduction or hydroxylamine intermediates if temperature is not strictly controlled.

References

• Fridkin, G., & Lubell, W. D. (2005). Deazapurine solid-phase synthesis: combinatorial synthesis of a library of N3,N5,C6-trisubstituted pyrrolo[3,2-d]pyrimidine derivatives on cross-linked polystyrene bearing a cysteamine linker. Journal of Combinatorial Chemistry, 7(6), 977-986.[Link]

Sources

• 1. 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic Acid [benchchem.com]
• 2. Deazapurine solid-phase synthesis: combinatorial synthesis of a library of N3,N5,C6-trisubstituted pyrrolo[3,2-d]pyrimidine derivatives on cross-linked polystyrene bearing a cysteamine linker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Removing benzyl ether protecting groups from 2-Amino-3-(benzyloxy)benzoic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the specific chemical nuances of deprotecting 2-Amino-3-(benzyloxy)benzoic acid.

This substrate is trifunctional: it contains an amino group (-NH2), a carboxylic acid (-COOH), and a bulky benzyloxy ether (-OCH2C6H5)[1]. The primary challenge in removing the benzyl ether to yield 2-amino-3-hydroxybenzoic acid is the presence of the free aniline (amino group). Amines are notorious for coordinating to palladium surfaces, effectively poisoning the catalyst and stalling hydrogenolysis. Furthermore, the zwitterionic nature of the deprotected product complicates solubility and isolation. This guide provides field-proven, self-validating protocols to overcome these exact bottlenecks.

Workflow & Strategy Selection

Before beginning your experiment, use the decision tree below to select the optimal debenzylation strategy based on your lab's equipment and the substrate's solubility profile.

Caption: Decision tree for selecting the optimal debenzylation strategy.

Quantitative Method Comparison

To assist in your experimental design, the following table summarizes the quantitative metrics and risk profiles of the three most common debenzylation methods used for this class of molecules[2],[3].

Method	Reagents & Conditions	Typical Yield	Reaction Time	Key Advantage	Primary Risk / Drawback
Acid-Modulated Hydrogenolysis	H2 (1 atm), 10% Pd/C, MeOH, 1.1 eq HCl	85–95%	2–4 h	Cleanest impurity profile; highly scalable.	Requires safe handling of flammable H2 gas.
Catalytic Transfer Hydrogenation	NH4HCO2, 10% Pd/C, MeOH, 50°C	80–90%	1–2 h	Bypasses H2 gas; rapid kinetics.	Exothermic gas evolution (CO2, NH3).
Lewis Acid Cleavage	BBr3, DCM, -78°C to RT	40–60%	4–12 h	Avoids transition metals entirely.	Harsh aqueous quench; side reactions with -COOH.

Self-Validating Experimental Protocols

The following step-by-step methodologies are designed as self-validating systems. Each step includes built-in physical or chemical indicators to confirm the reaction is proceeding correctly.

Protocol A: Acid-Modulated Catalytic Hydrogenolysis (Recommended)

Benzyl ethers are typically cleaved via palladium-catalyzed hydrogenolysis[2],[4]. However, to prevent the free aniline from poisoning the Pd catalyst, the reaction must be run under acidic conditions.

• Substrate Preparation: Dissolve 2-Amino-3-(benzyloxy)benzoic acid (1.0 eq) in HPLC-grade Methanol (0.1 M concentration).

• Acid Modulation (Causality Step): Add 1.1 equivalents of aqueous HCl (1M).

  • Validation Check: The substrate should fully dissolve as it forms the soluble anilinium hydrochloride salt. This protonation explicitly prevents the nitrogen lone pair from coordinating with the palladium surface.

• Catalyst Addition: Flush the flask with Argon. Carefully add 10% Pd/C (10% w/w relative to substrate).

  • Validation Check: The solution will immediately turn opaque black.

• Hydrogenation: Evacuate the flask and backfill with H2 gas via a balloon or Parr shaker (1-3 atm). Stir vigorously at room temperature.

  • Validation Check: Monitor via TLC (DCM:MeOH 9:1). The non-polar benzyl ether spot will disappear, replaced by a highly polar, UV-active baseline spot (the deprotected phenol).

• Workup: Purge the flask with Argon. Filter the mixture through a pad of Celite to remove the Pd/C.

  • Causality Step: Celite is mandatory; it prevents pyrophoric, fine Pd particles from passing through the frit and causing fires during solvent evaporation.

• Isolation: Concentrate the filtrate. Neutralize with saturated NaHCO3 to pH 6-7 to precipitate the zwitterionic 2-amino-3-hydroxybenzoic acid. Filter and dry.

Protocol B: Catalytic Transfer Hydrogenation (CTH)

For labs without dedicated hydrogenation equipment, CTH provides a safe, rapid alternative[5].

• Setup: Suspend the substrate (1.0 eq) and 10% Pd/C (10% w/w) in Methanol under Argon.

• Reagent Addition: Add solid ammonium formate (NH4HCO2, 5.0 eq) in small portions.

  • Causality Step: Ammonium formate decomposes on the Pd surface into NH3, CO2, and H2, providing a steady, localized source of hydrogen without the need for external gas[4].

• Reaction: Gently warm the mixture to 50°C.

  • Validation Check: Vigorous bubbling (CO2 evolution) will be observed. The cessation of gas evolution (typically after 1-2 hours) is a highly reliable physical indicator that the reaction has reached completion.

• Workup: Cool to room temperature, filter through Celite, and concentrate. Wash the crude solid with cold water to dissolve and remove residual formate salts.

Mechanistic Pathway

Understanding the catalytic cycle is crucial for troubleshooting. The deprotection of the benzyl ether undergoes a classic Pd(0)/Pd(II) cycle[4].

Caption: Mechanistic pathway of Pd-catalyzed benzyl ether hydrogenolysis.

Troubleshooting & FAQs

Q: Why did my hydrogenolysis reaction stall at 40% conversion? A: This is the most common issue with aminobenzoic acids. The free aniline group is acting as a ligand, binding to the Pd(0) active sites and poisoning the catalyst. Solution: You must protonate the amine. If you forgot to add HCl, you can add a few drops of glacial acetic acid directly to the stalled reaction mixture, add a fresh pinch of Pd/C, and re-subject it to H2.

Q: My starting material is completely insoluble in Methanol. What should I do? A: The bulky benzyloxy group and the carboxylic acid can cause poor solubility in pure alcohols. Solution: Use a 1:1 mixture of THF and Methanol. The THF will solvate the non-polar benzyl ether, while the Methanol will support the proton transfer required for the catalytic cycle. Alternatively, running the reaction in pure glacial acetic acid solves both solubility and catalyst poisoning simultaneously.

Q: Can I use DDQ or photochemical oxidation to remove this benzyl group? A: Generally, no. While DDQ is excellent for p-methoxybenzyl (PMB) ethers, standard unsubstituted benzyl ethers are highly stable to mild oxidants[2]. While recent visible-light-mediated photooxidative protocols exist[6], they are less scalable and require specific photoreactor setups, making Pd/C the superior choice for routine synthesis.

Q: Is BBr3 a viable alternative if I want to avoid palladium entirely? A: Yes, but it is strongly discouraged for this specific molecule. While BBr3 effectively cleaves ethers[6], the adjacent carboxylic acid can form mixed boron anhydrides, and the amine will aggressively complex with the Lewis acid. This necessitates a harsh, highly exothermic aqueous quench that severely degrades the yield of the highly polar product. Stick to hydrogenolysis, which is perfectly orthogonal to the acid and amine groups[3].

Q: Why is my reaction mixture turning into a thick, unstirrable paste during workup? A: The deprotected product, 2-amino-3-hydroxybenzoic acid, is highly polar. During neutralization, it forms a zwitterion (internal salt between the -NH3+ and -COO-) which rapidly precipitates out of moderately polar solvents. Solution: Increase the solvent volume prior to neutralization, or use a more polar co-solvent mixture (e.g., adding a small amount of water) to keep the mixture fluid until you are ready to filter.

References

• Benzyl Ethers - Protecting Groups - Organic Chemistry Portal. Organic Chemistry Portal.
• Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C. Beilstein Journals.
• Benzyl Deprotection of Alcohols. J&K Scientific LLC.
• Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. PMC.
• Greene's Protective Groups in Organic Synthesis. DOKUMEN.PUB.
• 2-Amino-3-(benzyloxy)benzoic acid | 61535-24-8. Benchchem.

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Reference Data & Comparative Studies

Validating the Enantiomeric Purity of 2-Amino-3-(benzyloxy)benzoic Acid Analogs: A Comparative Guide

As chiral intermediates become increasingly central to the synthesis of targeted therapeutics—such as PDE4 inhibitors and complex peptide mimetics—the rigorous validation of their enantiomeric excess ( ee ) is non-negotiable. 2-Amino-3-(benzyloxy)benzoic acid and its chiral analogs present a unique analytical challenge. The molecule's zwitterionic potential (combining an aniline-like amino group and a carboxylic acid) often induces severe peak tailing, while the bulky, electron-rich benzyloxy substituent dictates highly specific steric and π−π stacking interactions.

This guide provides an objective, data-driven comparison of the primary analytical modalities used to validate the enantiomeric purity of these analogs. By moving beyond basic procedural steps, we will explore the thermodynamic and structural causality behind method selection, culminating in a self-validating experimental workflow.

Comparative Analysis of Chiral Resolution Technologies

To accurately quantify the enantiomeric purity of 2-Amino-3-(benzyloxy)benzoic acid analogs, laboratories typically choose between three distinct methodologies. Each offers a different balance of speed, sensitivity, and structural elucidation.

A. Chiral Supercritical Fluid Chromatography (SFC)

SFC has rapidly become the gold standard for polar and zwitterionic chiral compounds. By utilizing supercritical carbon dioxide ( scCO2​ ) combined with a polar co-solvent (e.g., methanol), SFC operates at a lower viscosity and higher diffusivity than traditional liquid chromatography. For amino acid derivatives, this translates to highly efficient, that resolve enantiomers in a fraction of the time.

B. Chiral High-Performance Liquid Chromatography (HPLC)

Traditional Normal-Phase or Reversed-Phase Chiral HPLC utilizes polysaccharide-based chiral stationary phases (CSPs). While highly reliable, the zwitterionic nature of benzoic acid analogs often requires heavy use of ion-pairing reagents or acidic/basic additives in HPLC to prevent peak broadening, which can degrade CSPs over time. However, it remains highly accessible and is frequently used for .

C. Nuclear Magnetic Resonance (NMR) with Chiral Derivatizing Agents (CDAs)

Unlike chromatographic methods, NMR requires the covalent attachment of a chiral auxiliary (e.g., Mosher’s acid chloride) to the amino group of the analog, creating diastereomers that can be distinguished via chemical shift differences. While excellent for determining absolute 3D configuration, it lacks the sensitivity required to quantify trace enantiomeric impurities below 1-2%.

Quantitative Performance Matrix

The following table summarizes the comparative performance of these three alternatives based on standardized laboratory validation metrics.

Analytical Parameter	Chiral SFC ( scCO2​ / MeOH)	Chiral HPLC (Normal Phase)	NMR (with Mosher's CDA)
Average Run Time	3 – 5 minutes	15 – 30 minutes	N/A (Hours for derivatization)
Resolution Factor ( Rs​ )	> 2.5 (Baseline resolved)	1.5 – 2.0	Diastereomeric separation
Limit of Quantitation (LOQ)	0.05% ee	0.1% ee	~1.5% ee
Solvent Consumption	Very Low (Green chemistry)	High (Hexane/IPA mixtures)	Minimal (Deuterated solvents)
Primary Interaction	Steric inclusion, H-bonding	π−π stacking, Dipole	Covalent diastereomer formation

The Causality of Experimental Choices

Why do we specifically recommend Chiral SFC with acidic additives for 2-Amino-3-(benzyloxy)benzoic acid analogs?

The causality lies in the molecule's protonation states. The carboxylic acid ( pKa​≈4.5 ) and the aromatic amine ( pKa​≈2.5 ) can exist in a dynamic equilibrium of neutral and charged states depending on the microenvironment of the column. If injected into a neutral mobile phase, this dynamic exchange causes the analyte to interact with the stationary phase at varying strengths, resulting in massive peak tailing.

By introducing 0.1% Trifluoroacetic acid (TFA) into the SFC methanol co-solvent, we intentionally suppress the ionization of the carboxylic acid, locking the molecule into a single, neutral protonation state. Simultaneously, the bulky benzyloxy group is forced into the chiral grooves of an Amylose-based CSP (e.g., Chiralpak AD-H). The helical structure of the amylose provides a rigid steric boundary, while the carbamate linkages of the CSP form highly specific hydrogen bonds with the neutral carboxylic acid, enabling precise .

Decision matrix for selecting the optimal chiral resolution methodology.

Self-Validating Experimental Protocol: SFC Workflow

To ensure absolute scientific integrity, an analytical protocol cannot merely be a sequence of steps; it must be a self-validating system . This means the workflow must contain internal logic gates that automatically flag false positives (e.g., matrix interferences masquerading as enantiomers).

Materials Required

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250×4.6 mm, 5 μm .

• Mobile Phase: scCO2​ / Methanol containing 0.1% TFA.

• Standards: Racemic mixture of the specific 2-Amino-3-(benzyloxy)benzoic acid analog; Enantioenriched sample.

Step-by-Step Methodology

Step 1: System Suitability Test (SST) via Racemate Injection Inject 5 μL of the racemic standard (1 mg/mL). Causality Check: This establishes the baseline thermodynamics of the column. You must achieve a Resolution Factor ( Rs​ ) ≥1.5 . If Rs​<1.5 , the system fails validation immediately; the column temperature or backpressure must be adjusted to alter the entropic dynamics.

Step 2: Blank Matrix Injection Inject 5 μL of the sample diluent (e.g., pure Methanol). Causality Check: Ensures no carryover from the highly concentrated racemate injection is present in the injector needle or column frits, which would artificially alter the ee calculation of the sample.

Step 3: Enantioenriched Sample Analysis Inject 5 μL of the synthesized chiral analog. Integrate the peak areas of the major enantiomer ( Amajor​ ) and the minor enantiomer ( Aminor​ ). Calculate enantiomeric excess:

ee(%)=Amajor​+Aminor​Amajor​−Aminor​​×100

Step 4: The Spiking Study (Self-Validation Gate) To prove that the minor peak is truly the opposite enantiomer and not a structurally similar organic impurity (e.g., a des-benzyl byproduct), spike the enantioenriched sample with a known volume of the racemate standard and re-inject. Causality Check: If the minor peak is the true enantiomer, its area will increase proportionally with perfect co-elution. If the peak splits or broadens, the minor peak was an organic impurity, and the initial ee calculation was falsely low.

Self-validating SFC workflow ensuring data integrity through internal logic gates.

Experimental Data Summary

Applying the above self-validating SFC protocol yields highly reproducible data. Below is a representative dataset comparing the optimization of mobile phase additives for a specific analog, demonstrating how the choice of additive directly dictates the resolution capability.

Method / Modifier	Additive	Retention Time (S)	Retention Time (R)	Resolution ( Rs​ )	Peak Shape
SFC ( scCO2​ /MeOH)	None	4.12 min	4.65 min	0.8 (Fails)	Severe Tailing
SFC ( scCO2​ /MeOH)	0.1% Isopropylamine	3.85 min	4.20 min	1.1 (Fails)	Broad
SFC ( scCO2​ /MeOH)	0.1% TFA	3.40 min	4.85 min	3.2 (Passes)	Sharp, Symmetrical
HPLC (Hexane/IPA)	0.1% TFA	18.5 min	22.3 min	2.1 (Passes)	Moderate Tailing

Data Interpretation: The data clearly illustrates that without an acidic additive (TFA) to suppress the ionization of the carboxylic acid moiety, baseline resolution is impossible due to peak tailing. SFC with TFA not only provides the highest resolution ( Rs​=3.2 ) but does so in a fraction of the time required by traditional HPLC, proving its superiority for.

References

• Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography Taylor & Francis (Journal of Liquid Chromatography & Related Technologies) URL:[Link]

• “Entropically Driven” Chiral Separations in Supercritical Fluid Chromatography. Confirmation of Isoelution Temperature and Reversal of Elution Order Analytical Chemistry (ACS Publications) URL:[Link]

• Simultaneous Determination of Enantiomeric Purity and Organic Impurities of Dexketoprofen Using Reversed-Phase Liquid Chromatography PubMed Central (PMC) / Current Analytical Chemistry URL:[Link]

• Novel Class of Benzoic Acid Ester Derivatives as Potent PDE4 Inhibitors for Inhaled Administration in the Treatment of Respiratory Diseases Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

A Comprehensive Guide to the Characterization of a 2-Amino-3-(benzyloxy)benzoic Acid Reference Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the purity and identity of starting materials and intermediates are paramount. 2-Amino-3-(benzyloxy)benzoic acid is a key building block in the synthesis of a variety of complex organic molecules and active pharmaceutical ingredients (APIs).[1] As such, a well-characterized reference standard is essential for ensuring the accuracy, reproducibility, and regulatory compliance of research and manufacturing processes.

This guide, prepared from the perspective of a Senior Application Scientist, provides an in-depth technical overview of the characterization of a 2-Amino-3-(benzyloxy)benzoic acid reference standard. It delves into the causality behind the selection of analytical techniques, presents detailed experimental protocols, and offers a comparative analysis with potential alternatives and impurities.

The Imperative of a Multi-faceted Analytical Approach

A reference standard is not merely a high-purity chemical; it is a benchmark against which other materials are measured. Its characterization, therefore, must be a self-validating system, employing a suite of orthogonal analytical techniques to unequivocally confirm its identity, purity, and potency. This multi-pronged approach ensures that no single method's limitations could mask a potential issue.

The characterization workflow for a reference standard of 2-Amino-3-(benzyloxy)benzoic acid is a systematic process designed to build a comprehensive and verifiable data package.

Caption: Workflow for reference standard characterization.

Certificate of Analysis: The Cornerstone of a Reference Standard

The culmination of the characterization process is the Certificate of Analysis (CoA). This document provides a comprehensive summary of the analytical data and certifies the material's fitness for its intended use. Below is a representative CoA for a 2-Amino-3-(benzyloxy)benzoic acid reference standard, based on established analytical principles.

Certificate of Analysis

Product Name:	2-Amino-3-(benzyloxy)benzoic Acid Reference Standard
Lot Number:	RS-ABBA-20260324
CAS Number:	61535-24-8
Molecular Formula:	C₁₄H₁₃NO₃
Molecular Weight:	243.26 g/mol
Date of Analysis:	March 24, 2026
Retest Date:	March 23, 2028

Test	Specification	Result
Appearance	White to off-white crystalline powder	Conforms
Identity by ¹H NMR	Conforms to structure	Conforms
Identity by ¹³C NMR	Conforms to structure	Conforms
Identity by Mass Spec.	Conforms to structure	Conforms
Identity by FT-IR	Conforms to reference spectrum	Conforms
Purity by HPLC (UV, 254 nm)	≥ 99.5%	99.8%
Assay by HPLC (vs. primary standard)	99.0% - 101.0%	99.7%
Elemental Analysis (CHN)	Conforms to theoretical values ± 0.4%	Conforms
Loss on Drying	≤ 0.5%	0.1%
Residue on Ignition	≤ 0.1%	< 0.05%

Traceability: This reference standard is traceable to a primary standard characterized and certified in accordance with ISO 17034 and ISO/IEC 17025.

In-Depth Experimental Protocols and Data Interpretation

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

Rationale: HPLC is the workhorse for purity determination and assay in pharmaceutical analysis due to its high resolving power, sensitivity, and precision. A reversed-phase method is ideal for a moderately polar molecule like 2-Amino-3-(benzyloxy)benzoic acid. The inclusion of a certified reference standard in the analysis allows for accurate quantification (assay).[2]

Experimental Protocol:

• Instrumentation: HPLC system with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: A gradient of acetonitrile and 0.1% formic acid in water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Standard Preparation: A stock solution of the 2-Amino-3-(benzyloxy)benzoic acid reference standard is prepared in the mobile phase at a concentration of approximately 0.5 mg/mL.

• Sample Preparation: The test sample is prepared at the same concentration as the standard.

Data Interpretation: The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram. The assay is calculated by comparing the peak area of the sample to that of a certified reference standard of known purity.

Caption: HPLC analysis workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Rationale: NMR spectroscopy is an unparalleled tool for the unambiguous identification of a molecule's structure. ¹H NMR provides information about the number and environment of protons, while ¹³C NMR reveals the carbon skeleton.

Experimental Protocol:

• Instrumentation: 400 MHz NMR spectrometer.

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

• ¹H NMR: Acquisition of a standard proton spectrum.

• ¹³C NMR: Acquisition of a standard carbon spectrum with proton decoupling.

Expected ¹H NMR Spectral Data:

Functional Group	Expected Chemical Shift (ppm)	Multiplicity
Carboxylic Acid (-COOH)	> 10.0	Broad Singlet
Aromatic Protons (Benzoic Ring)	6.5 - 8.0	Multiplets
Aromatic Protons (Benzyl Ring)	7.2 - 7.5	Multiplets
Methylene Protons (-O-CH₂-Ph)	~ 5.0	Singlet
Amino Protons (-NH₂)	4.0 - 6.0	Broad Singlet

Data based on expected chemical shifts for similar structures.[1]

Expected ¹³C NMR Spectral Data: The spectrum would show 14 distinct carbon signals, corresponding to the 14 carbon atoms in the molecule, with chemical shifts indicative of their electronic environment (e.g., carboxyl carbon around 170 ppm, aromatic carbons between 110-160 ppm, and the methylene carbon around 70 ppm).

Mass Spectrometry (MS) for Molecular Weight Confirmation

Rationale: High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass measurement, allowing for the determination of the elemental composition and confirmation of the molecular formula.[1]

Experimental Protocol:

• Instrumentation: Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.

• Ionization Mode: Positive ion mode.

• Data Acquisition: Full scan mode over a mass range of m/z 100-500.

Expected Data:

Parameter	Value
Molecular Formula	C₁₄H₁₃NO₃
Calculated Monoisotopic Mass	243.0895 g/mol
Observed [M+H]⁺	244.0973 ± 5 ppm

Fourier-Transform Infrared (FT-IR) Spectroscopy for Functional Group Identification

Rationale: FT-IR spectroscopy is a rapid and non-destructive technique used to identify the presence of key functional groups within a molecule.

Experimental Protocol:

• Instrumentation: FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Spectrum recorded from 4000 to 400 cm⁻¹.

Expected Characteristic Absorption Bands:

Functional Group	Expected Wavenumber (cm⁻¹)
O-H Stretch (Carboxylic Acid)	3300-2500 (broad)
N-H Stretch (Amine)	3400-3300 (two bands)
C-H Stretch (Aromatic)	3100-3000
C=O Stretch (Carboxylic Acid)	1700-1680
C=C Stretch (Aromatic)	1600-1450
C-O Stretch (Ether)	1250-1050

Comparison with Alternatives and Potential Impurities

The robust characterization of a reference standard also involves its differentiation from structurally similar compounds that could be present as impurities or used as alternative starting materials.

1. Isomeric Alternatives:

• 3-Amino-2-(benzyloxy)benzoic acid: While having the same mass, the NMR and IR spectra would show distinct differences due to the altered substitution pattern on the aromatic ring.

• 4-Amino-3-(benzyloxy)benzoic acid: Similar to the 3-amino-2-(benzyloxy) isomer, its spectral data would be unique.

• 2-Amino-4-(benzyloxy)benzoic acid: Again, this isomer would be readily distinguishable by its unique spectral fingerprint.[3]

A comparative analysis of the ¹H NMR spectra is particularly powerful in differentiating these isomers, as the chemical shifts and coupling patterns of the aromatic protons are highly sensitive to the positions of the substituents.

2. Process-Related Impurities:

• 2-Amino-3-hydroxybenzoic acid: A potential precursor or debenzylation product. It would have a different molecular weight and would be easily separated by HPLC.[4]

• Starting materials for synthesis: Depending on the synthetic route, residual starting materials could be present and would need to be monitored by HPLC.

• By-products of synthesis: Side reactions can lead to the formation of various by-products, which would be identified and quantified during the HPLC purity analysis.

Conclusion

The characterization of a 2-Amino-3-(benzyloxy)benzoic acid reference standard is a rigorous, multi-faceted process that establishes a solid foundation for its use in research and development. By employing a suite of orthogonal analytical techniques, a comprehensive data package is generated that confirms the identity, purity, and potency of the material. This guide provides the necessary framework for understanding the critical aspects of this characterization process, empowering researchers to confidently utilize this important chemical building block.

References

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